Cas no 62069-33-4 (Ethanone, 1-(2,4-dihydroxy-5-iodophenyl)-)
62069-33-4 structure
Product Name:Ethanone, 1-(2,4-dihydroxy-5-iodophenyl)-
CAS No:62069-33-4
MF:C8H7IO3
MW:278.043854951859
CID:459151
PubChem ID:10967825
Update Time:2025-04-19
Ethanone, 1-(2,4-dihydroxy-5-iodophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone, 1-(2,4-dihydroxy-5-iodophenyl)-
- 1-(2,4-dihydroxy-5-iodophenyl)ethanone
- DTXSID10450193
- 62069-33-4
-
- Inchi: 1S/C8H7IO3/c1-4(10)5-2-6(9)8(12)3-7(5)11/h2-3,11-12H,1H3
- InChI Key: GWOOFZJDDXMTCN-UHFFFAOYSA-N
- SMILES: IC1C(=CC(=C(C(C)=O)C=1)O)O
Computed Properties
- Exact Mass: 277.94351
- Monoisotopic Mass: 277.94399g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 57.5Ų
Experimental Properties
- PSA: 57.53
Ethanone, 1-(2,4-dihydroxy-5-iodophenyl)- Related Literature
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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